Cas no 391870-36-3 (D-Threoninamide, N-acetyl-D-seryl-D-glutaminyl-D-glutaminyl-N-methyl-)

• Product Name: D-Threoninamide, N-acetyl-D-seryl-D-glutaminyl-D-glutaminyl-N-methyl-
• CAS No: 391870-36-3
• MF: C₂₀H₃₅N₇O₉
• MW: 517.533404588699
• CID: 1498277
• Update Time: 2024-08-23

D-Threoninamide, N-acetyl-D-seryl-D-glutaminyl-D-glutaminyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• D-Threoninamide, N-acetyl-D-seryl-D-glutaminyl-D-glutaminyl-N-methyl-
• D-Threoninamide, N-acetyl-D-seryl-D-glutaminyl-D-glutaminyl-N-methyl- (9CI)

• Inchi： 1S/C20H35N7O9/c1-9(29)16(17(23)33)27(3)20(36)12(5-7-15(22)32)26-18(34)11(4-6-14(21)31)25-19(35)13(8-28)24-10(2)30/h9,11-13,16,28-29H,4-8H2,1-3H3,(H2,21,31)(H2,22,32)(H2,23,33)(H,24,30)(H,25,35)(H,26,34)/t9-,11+,12+,13+,16+/m0/s1
• InChI Key： ILAQPKZVDSTNFY-COOPQGGSSA-N
• SMILES： C(N)(=O)[C@@H]([C@@H](O)C)N(C(=O)[C@@H](CCC(N)=O)NC(=O)[C@@H](CCC(N)=O)NC(=O)[C@@H](CO)NC(C)=O)C

Computed Properties

• Exact Mass: 517.24985

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 1221.3±65.0 °C(Predicted)
• PSA: 272.14
• pka: 13.10±0.46(Predicted)